Cas no 622-86-6 (Phenyl 2-Chloroethyl Ether)

• Product Name: Phenyl 2-Chloroethyl Ether
• CAS No: 622-86-6
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD00018946
• CID: 39105
• PubChem ID: 12156
• Update Time: 2025-11-02

Phenyl 2-Chloroethyl Ether Chemical and Physical Properties

Names and Identifiers

• (2-Chloroethoxy)benzene
• 2-Phenoxyethyl chloride
• Benzene, (2-chloroethoxy)-
• 2-chloroethyl phenyl ether
• Phenyl 2-Chloroethyl Ether
• β-chlorophenetole
• beta-Chlorophenetole
• b-chlorophenetole
• Phenyl 2-Chloroethyl
• 1-chloro-2-phenoxy-ethane
• 2-chloroethoxybenzene
• 2-Phenoxyethyl chlor
• PHENOXYETHYLCHLORIDE
• (2-Chloroethoxy)-benzene
• 2-(Chloroethyoxy)benzene
• Benzene, chloroethoxy-
• Phenetole, .beta.-chloro-
• Phenoxyethyl chloride
• .beta.-Chlorophenetole
• 1-Phenoxy-2-chloroethane
• 1-(2-chloroethoxy)benzene
• .beta.-Phenoxyethyl chloride
• VQUYNUJARXBNPK-UHFFFAOYSA-N
• 2-chloroethylphenylether
• p-chloroethoxybenzene
• bet
• VQUYNUJARXBNPK-UHFFFAOYSA-
• AMY9421
• W-105020
• NSC-1073
• NS00034993
• FT-0613286
• 2-phenoxy-ethyl chloride
• CS-W017989
• Ether, 2-chloroethyl phenyl
• 622-86-6
• BB 0218091
• Q27452718
• NSC1073
• MFCD00018946
• NSC 1073
• AC-15744
• EINECS 210-757-0
• EN300-20685
• V283WU3KN8
• A8607
• DTXSID6060761
• SY033599
• A-chlorophenetole
• UNII-V283WU3KN8
• chloroethyl phenyl ether
• DS-6327
• InChI=1/C8H9ClO/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,6-7H2
• AI3-01380
• 1-chloro-2-phenoxyethane
• (2-Chloroethoxy)benzene, 98%
• AKOS000119920
• SCHEMBL43271
• 2-phenoxy ethyl chloride
• (2-Chloroethoxy)-benzene; 2-Chloroethyl phenyl ether; beta-Chlorophenetole
• STL263643
• b-Chlorophenetole;1-Chloro-2-phenoxyethane;2-Phenoxyethyl chloride
• FP26898
• DTXCID4043276

• MDL： MFCD00018946
• Inchi： 1S/C8H9ClO/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： VQUYNUJARXBNPK-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC=CC=1
• BRN： 971048

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.129 g/mL at 25 °C(lit.)
• Melting Point: 28 ºC
• Boiling Point: 97-98 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.534(lit.)
• PSA: 9.23000
• LogP: 2.30420
• Solubility: Soluble in benzene, ether and ethanol
• FEMA: 3695

Phenyl 2-Chloroethyl Ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Phenyl 2-Chloroethyl Ether

Phenyl 2-Chloroethyl Ether (CAS No. 622-86-6): Properties, Applications, and Industry Insights

Phenyl 2-Chloroethyl Ether (CAS No. 622-86-6) is an organic compound with the molecular formula C8H9ClO. This versatile chemical is widely used in various industrial and research applications due to its unique properties. As a chloro-substituted ether, it serves as a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

The compound is characterized by its clear to pale yellow liquid appearance and a distinct aromatic odor. With a molecular weight of 156.61 g/mol, Phenyl 2-Chloroethyl Ether exhibits moderate solubility in organic solvents while being practically insoluble in water. Its boiling point ranges between 210-215°C, making it suitable for various high-temperature applications.

In recent years, the demand for Phenyl Chloroethyl Ether has increased significantly, driven by its applications in pharmaceutical synthesis. Researchers are particularly interested in its role as a building block for drug molecules, especially in the development of novel therapeutic agents. The compound's ether linkage and reactive chloro group make it an ideal candidate for nucleophilic substitution reactions, a topic frequently searched by organic chemistry professionals.

One of the most common questions about 2-Chloroethyl Phenyl Ether concerns its stability and storage conditions. The compound should be stored in tightly sealed containers under inert atmosphere at temperatures below 30°C to prevent decomposition. Many laboratory technicians search for proper handling procedures, which include using appropriate personal protective equipment and working in well-ventilated areas.

The synthesis of Phenyl 2-Chloroethyl Ether 622-86-6 typically involves the reaction of phenol with 1,2-dichloroethane in the presence of a base. This Williamson ether synthesis route is often discussed in academic forums and research papers, making it a popular search term among chemistry students and professionals alike.

Environmental considerations have become increasingly important in chemical usage, and Phenyl Chloroethyl Ether CAS 622-86-6 is no exception. Recent studies focus on its biodegradability and potential environmental impact, topics that align with current green chemistry trends. Manufacturers are exploring more sustainable production methods to reduce the ecological footprint of this and similar compounds.

In the pharmaceutical industry, Phenyl 2-Chloroethyl Ether serves as a key intermediate for various active pharmaceutical ingredients (APIs). Its structural features allow for easy modification, making it valuable in drug discovery programs. Many medicinal chemists search for information about its reactivity patterns and potential applications in targeted drug delivery systems.

The global market for 2-Chloroethyl Phenyl Ether has shown steady growth, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. Market analysts frequently search for data on production volumes, pricing trends, and major suppliers of this specialty chemical. The compound's niche applications ensure continued demand despite fluctuations in broader chemical markets.

Quality control is another hot topic surrounding Phenyl 2-Chloroethyl Ether CAS No. 622-86-6. Analytical methods such as GC-MS, HPLC, and NMR spectroscopy are commonly used to verify purity and identify potential impurities. Laboratory professionals often search for optimized analytical protocols to ensure accurate characterization of this compound.

Recent advancements in chemical technology have opened new possibilities for Phenyl Chloroethyl Ether applications. Researchers are exploring its use in material science, particularly in the development of specialty polymers with unique properties. These innovative applications generate significant interest in scientific communities and patent filings.

Safety data for 622-86-6 Phenyl 2-Chloroethyl Ether is another frequently searched topic. While not classified as highly hazardous, proper handling procedures are essential. Material safety data sheets (MSDS) provide comprehensive information about first aid measures, fire-fighting procedures, and accidental release measures, which are crucial for industrial users.

The future outlook for Phenyl 2-Chloroethyl Ether appears promising, with potential applications emerging in various high-tech fields. As research continues to uncover new uses for this versatile compound, its importance in specialty chemical markets is expected to grow. Industry professionals closely monitor developments in synthesis methods, application technologies, and regulatory aspects related to this chemical.

For researchers working with 2-Chloroethyl Phenyl Ether CAS 622-86-6, understanding its spectroscopic properties is essential. The compound's characteristic IR and NMR spectra serve as valuable identification tools, and many chemists search for reference spectra to confirm product purity or reaction outcomes.

In conclusion, Phenyl 2-Chloroethyl Ether remains an important specialty chemical with diverse applications across multiple industries. Its unique combination of chemical properties ensures continued relevance in research and industrial processes. As scientific knowledge advances and new applications emerge, this compound will likely maintain its position as a valuable tool for chemists and material scientists worldwide.